Cas no 348-40-3 (6-fluorobenzo[d]thiazol-2-amine)

• Product Name: 6-fluorobenzo[d]thiazol-2-amine
• CAS No: 348-40-3
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• MDL: MFCD00013336
• CID: 36970
• PubChem ID: 319954
• Update Time: 2025-04-18

6-fluorobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluorobenzo[d]thiazol-2-amine
• 6-Fluoro-2-benzothiazolamine
• 2-Amino-6-fluorobenzothiazole
• 6-fluoro-1,3-benzothiazol-2-amine
• 2-amino-6-fluoro-1,3-benzothiazole
• 2-amino-6-fluoro-benzothiazole
• 2-amino-6-fluorobenzthiazole
• 2-Benzothiazolamine,6-fluoro
• 6-fluoro-2-amino-1,3-benzothiazole
• 6-fluoro-benzothiazol-2-ylamine
• 6-fluorobenzothiazole-2-ylamine
• 2-Benzothiazolamine, 6-fluoro-
• 2-amino-6-fluoro benzothiazole
• CJLUXPZQUXVJNF-UHFFFAOYSA-N
• 2-amino-6-fluorobenzo-1,3-thiazole
• NSC266095
• PubChem14467
• Maybridge1_006546
• Oprea1_694425
• Oprea1_016706
• 2-amino-6-flur
• SDCCGMLS-0066208.P001
• 6-fluoro-2-aminobenzothiazole
• BCP27384
• 2-amino 6-fluoro benzothiazole
• 2-amino-6-flurobenzothiazole
• AKOS000108778
• 6-fluoro-2-benzothiazole-amine
• AM20040242
• 6-fluoro-2-amino benzothiazole
• 2-Amino-6-fluorobenzothiazole, 99%
• BB 0245426
• CHEMBL98406
• 6-fluoranyl-1,3-benzothiazol-2-amine
• MLS001005445
• A15509
• EN300-17218
• J-019778
• SMR000383987
• BIDD:GT0092
• F1911-0016
• SB18600
• BDBM50578095
• PD145345
• SR-01000535118
• Q27460213
• HMS560B12
• DS-0862
• CHEBI:194809
• 348-40-3
• SCHEMBL78948
• SY030627
• SR-01000535118-1
• P10026
• AC-1179
• InChI=1/C7H5FN2S/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H2,9,10
• HMS2645K14
• 6-luoro-1,3-benzothiazol-2-amine
• CS-W019510
• 6-Fluoro-1,3-benzothiazol-2-amine #
• Z56899125
• 2-amino-6-fluoro-benzo-thiazole
• FT-0611204
• A822428
• NS00120703
• DTXSID50313051
• NSC-266095
• MFCD00013336
• FS-1160
• STK141971
• A1993
• 2-Amino-6-fluorobenzo-1,3-thiazole 99%
• DB-027795
• DTXCID50264175
• 609-034-6
• AG-205/40222976
• 6-fluorobenzo[d]thiazol-2-amine

• MDL： MFCD00013336
• Inchi： 1S/C7H5FN2S/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H2,9,10)
• InChI Key： CJLUXPZQUXVJNF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 168.01600
• Monoisotopic Mass: 168.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: Not available
• Density: 1.3490 (estimate)
• Melting Point: 180.0 to 186.0 deg-C
• Boiling Point: 312°C at 760 mmHg
• Flash Point: 312°Cat760mmHg
• Refractive Index: 1.501
• PSA: 67.15000
• LogP: 2.59880
• Solubility: Not available

6-fluorobenzo[d]thiazol-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles